BE“GHE Foundational & Exploratory

Check Availability & Pricing

"N-(8-methoxynaphthalen-1-yl)acetamide
molecular weight and formula"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-(8-methoxynaphthalen-1-
Compound Name:
yl)acetamide

Cat. No.: B515165

Technical Guide: N-(8-methoxynaphthalen-1-
yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of N-(8-methoxynaphthalen-1-yl)acetamide, a naphthalene-based compound of
interest in various research and development domains.

Core Molecular Data

The essential molecular identifiers and properties of N-(8-methoxynaphthalen-1-yl)acetamide
are summarized in the table below. This information is critical for experimental design,
analytical method development, and computational modeling.
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Property Value

Chemical Name N-(8-methoxynaphthalen-1-yl)acetamide
Synonym N-(8-methoxy-1-naphthyl)acetamide
CAS Number 102871-77-2

Molecular Formula C13H13NO2[1]

Molecular Weight 215.25 g/mol [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of N-(8-
methoxynaphthalen-1-yl)acetamide and related compounds are often proprietary or
described in specific scientific literature. Researchers should refer to relevant chemical
synthesis journals and patents for detailed experimental procedures. A general synthetic
approach may involve the acylation of 8-methoxy-1-naphthylamine.

Molecular Relationship Diagram

The following diagram illustrates the logical relationship between the compound's name, its
empirical formula, and its calculated molecular weight.

N-(8-methoxynaphthalen-1-yl)acetamide

Molecular Formula
C13H13NO2

esults in

Figure 1. Core Properties of N-(8-methoxynaphthalen-1-yl)acetamide
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Core properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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